CID 89220
Overview
Description
CID 89220 is a useful research compound. Its molecular formula is C8H15NaO2 and its molecular weight is 166.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality CID 89220 suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about CID 89220 including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Chemically Induced Dimerization (CID) in Biological Studies
Chemically Induced Dimerization (CID) has proven to be a pivotal tool in understanding various biological processes. It offers reversible and spatiotemporal control of protein function in cells, a critical aspect in dissecting signal transductions and protein trafficking (Voss, Klewer, & Wu, 2015). Similarly, engineered PROTAC-CID systems enhance mammalian inducible gene regulation and gene editing, providing a versatile molecular toolbox for biomedical research (Ma et al., 2023).
Advancements in Photoactivatable Proteins and Protein-Protein Interactions
CID's ability to control protein localization with high precision has been enhanced with the development of a photocaged-photocleavable chemical dimerizer. This advancement allows researchers to study dynamic biological processes like cell signaling networks with more control and accuracy (Aonbangkhen et al., 2018).
CID in Resolving Cell Biology Problems
CID techniques have been instrumental in solving complex problems in cell biology, particularly in understanding lipid second messengers and small GTPases. Its ability to manipulate multiple systems orthogonally in one cell has provided significant insights into cell biology (DeRose, Miyamoto, & Inoue, 2013).
Applications in Agricultural Research
Interestingly, CID, specifically carbon isotope discrimination (CID), has applications in agricultural research as well. It has been used as a selection criterion to improve water use efficiency and productivity of barley under various environmental conditions (Anyia et al., 2007).
Development of New CID Substrates
The synthesis and activity of new CID substrates, like bivalent FKBP12 ligands, have expanded the utility of CID in biological and medical research. These substrates allow for the study of intracellular signaling events mediated by protein-protein interactions or protein localization with greater flexibility (Keenan et al., 1998).
properties
IUPAC Name |
sodium;2-ethylhexanoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H16O2.Na/c1-3-5-6-7(4-2)8(9)10;/h7H,3-6H2,1-2H3,(H,9,10);/q;+1/p-1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VYPDUQYOLCLEGS-UHFFFAOYSA-M |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC(CC)C(=O)[O-].[Na+] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCCC(CC)C(=O)[O-].[Na+] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H15NaO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
166.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
CID 89220 | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
